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This document provides a detailed protocol for the selective flotation of lead-zinc (Pb-Zn)

sulfide ores utilizing dithiophosphinate-based collectors. The primary objective of this protocol

is to achieve a high-grade separation of galena (PbS) from sphalerite (ZnS) and other gangue

minerals, particularly pyrite (FeS₂). The methodology is designed for researchers, scientists,

and professionals in mineral processing and extractive metallurgy.

Introduction
The selective flotation of lead-zinc ores is a critical process in the beneficiation of these

valuable base metals. Dithiophosphinates have emerged as highly effective collectors,

demonstrating superior selectivity for galena over sphalerite and pyrite compared to traditional

xanthate collectors.[1] The most notable dithiophosphinate collector for this application is

sodium diisobutyldithiophosphinate, commercially known as AeroPhine 3418A.[2][3] This

protocol outlines a standard laboratory procedure for the sequential flotation of lead and zinc

sulfides. The process involves the initial depression of sphalerite and pyrite while floating

galena, followed by the activation and flotation of sphalerite.
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Experimental Protocol
This protocol is based on a laboratory-scale flotation experiment using a standard flotation cell.

Materials and Reagents
Ore Sample: A representative sample of lead-zinc sulfide ore, ground to a particle size of

80% passing 75 µm.

Collector for Lead: Sodium diisobutyl dithiophosphinate (e.g., AeroPhine 3418A). Prepare a

1% w/v solution in deionized water.

Collector for Zinc: A collector suitable for activated sphalerite, such as a xanthate (e.g.,

Potassium Amyl Xanthate - PAX) or a different dithiophosphate. Prepare a 1% w/v solution in

deionized water.

Frother: Methyl Isobutyl Carbinol (MIBC).

pH Modifier: Lime (Ca(OH)₂) or Sodium Carbonate (Na₂CO₃) and Sulfuric Acid (H₂SO₄) to

adjust the pulp pH.

Sphalerite Depressant: Zinc Sulfate (ZnSO₄). Prepare a 10% w/v solution. Sodium cyanide

(NaCN) can also be used but requires stringent safety protocols.[4]

Pyrite Depressant: A suitable depressant if pyrite content is high (e.g., lime at high pH).

Sphalerite Activator: Copper Sulfate (CuSO₄). Prepare a 10% w/v solution.

Deionized Water

Equipment
Laboratory Flotation Machine (e.g., Denver D-12) with a 2.5 L cell

pH Meter

Grinding Mill (for ore preparation)

Sieves for particle size analysis
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Filter Press or vacuum filter for dewatering concentrates and tailings

Drying Oven

Analytical balance

Atomic Absorption Spectrometer (AAS) or Inductively Coupled Plasma (ICP) for elemental

analysis

Flotation Procedure
The selective flotation is performed in two main stages: lead flotation followed by zinc flotation.

Stage 1: Lead Flotation (Galena Recovery)

Pulp Preparation: Add 1 kg of the ground ore sample to the 2.5 L flotation cell. Add deionized

water to achieve a pulp density of 30-35% solids.

pH Adjustment: Start the agitator and adjust the pulp pH to 8.0 using lime or sodium

carbonate.[5] This pH is optimal for galena flotation with dithiophosphinate collectors while

aiding in the depression of sphalerite and pyrite.

Sphalerite and Pyrite Depression: Add the sphalerite depressant (Zinc Sulfate solution). A

typical dosage is 250 g/ton of ore.[3] Allow for a conditioning time of 5 minutes.

Collector Addition: Add the sodium diisobutyl dithiophosphinate (AeroPhine 3418A) solution.

The dosage can range from 20 to 100 g/ton , depending on the ore characteristics. A starting

dosage of 50 g/ton is recommended. Condition the pulp for 3 minutes.

Frother Addition: Add MIBC frother at a dosage of 25-50 g/ton . Condition for an additional 1

minute.

Flotation: Open the air inlet and collect the lead-rich froth for a predetermined time (e.g., 5-

10 minutes) until the froth becomes barren. This is the rougher lead concentrate.

Cleaning (Optional but Recommended): The rougher lead concentrate can be re-pulped and

subjected to one or two stages of cleaning flotation to improve the grade. The pH should be

maintained at 8.0.
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Stage 2: Zinc Flotation (Sphalerite Recovery)

Pulp Preparation: The tailings from the lead flotation stage remain in the flotation cell.

pH Adjustment: Adjust the pulp pH to 6.0.[5] This lower pH is favorable for the activation and

flotation of sphalerite.

Sphalerite Activation: Add the copper sulfate solution to the pulp. A typical dosage is 400-800

g/ton of the initial ore. Condition the pulp for 5-10 minutes to allow for the activation of the

sphalerite surfaces.

Collector Addition: Add the zinc collector (e.g., PAX). A typical dosage is 100-200 g/ton .

Condition for 3 minutes.

Frother Addition: Add MIBC frother as needed (e.g., 20 g/ton ). Condition for 1 minute.

Flotation: Open the air inlet and collect the zinc-rich froth. This is the rougher zinc

concentrate.

Cleaning (Optional but Recommended): The rougher zinc concentrate can be cleaned in one

or more stages to achieve the final concentrate grade.

Sample Analysis
Filter, dry, and weigh all collected concentrates and the final tailings.

Analyze the feed ore, concentrates, and tailings for their lead and zinc content using AAS or

ICP.

Calculate the recovery and grade for both lead and zinc.

Data Presentation
The following tables summarize the expected quantitative data from the selective flotation

protocol.

Table 1: Reagent Dosages and Pulp Conditions
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Reagent Stage
Dosage ( g/ton
)

pH
Conditioning
Time (min)

Zinc Sulfate

(ZnSO₄)
Lead Flotation 250 8.0 5

Sodium

Diisobutyl

Dithiophosphinat

e

Lead Flotation 50 8.0 3

MIBC Lead Flotation 30 8.0 1

Copper Sulfate

(CuSO₄)
Zinc Flotation 600 6.0 10

Potassium Amyl

Xanthate (PAX)
Zinc Flotation 150 6.0 3

MIBC Zinc Flotation 20 6.0 1

Table 2: Example Flotation Performance

Product Weight (%)
Pb Grade
(%)

Zn Grade
(%)

Pb
Recovery
(%)

Zn
Recovery
(%)

Lead

Concentrate
5.0 65.0 4.0 85.0 5.0

Zinc

Concentrate
15.0 1.5 50.0 6.0 88.0

Tailings 80.0 0.5 0.8 9.0 7.0

Feed

(Calculated)
100.0 3.83 8.58 100.0 100.0

Visualizations
Diagram 1: Experimental Workflow for Selective Lead-Zinc Flotation
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Caption: Workflow for the selective flotation of lead-zinc ores.
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Diagram 2: Chemical Interactions in Selective Flotation
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Caption: Key chemical interactions in selective Pb-Zn flotation.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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